3-[(pentachlorophenyl)thio]-2-phenylimidazo[1,2-a]pyridine

• IUPAC Name: 3-(2,3,4,5,6-pentachlorophenyl)sulfanyl-2-phenylimidazo[1,2-a]pyridine
• InChI: InChI=1S/C19H9Cl5N2S/c20-12-13(21)15(23)18(16(24)14(12)22)27-19-17(10-6-2-1-3-7-10)25-11-8-4-5-9-26(11)19/h1-9H
• InChI Key: ZCIYSOXMSRZCEJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=C(N3C=CC=CC3=N2)SC4=C(C(=C(C(=C4Cl)Cl)Cl)Cl)Cl
• Molecular Formula: C19H9Cl5N2S
• Molecular Weight: 474.6 g/mol

Description

Imidazo[1,2-a]pyridine is an important fused bicyclic 5,6 heterocycle recognized for its wide range of applications in medicinal chemistry. Some examples of imidazo[1,2-a]pyridine exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Synthesis Analysis

A common method for the synthesis of imidazo[1,2-a]pyridines involves the condensation of 2-aminopyridines with α-bromoketones. This reaction can be facilitated by microwave irradiation. Another method involves a catalyst-free cascade process from 2-aminopyridine and 1-bromo-2-phenylacetylene or 1,1-dibromo-2-phenylethene.

Molecular Structure Analysis

The molecular structure of imidazo[1,2-a]pyridine compounds typically involves a fused bicyclic 5,6 heterocycle. The specific structure of “3-[(pentachlorophenyl)thio]-2-phenylimidazo[1,2-a]pyridine” would involve a pentachlorophenyl group attached via a sulfur atom at the 3-position, and a phenyl group at the 2-position of the imidazo[1,2-a]pyridine ring.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridine compounds can undergo various chemical reactions. For instance, they can be synthesized through a coupling of 2-aminopyridine with phenylacetophenones, phenylacetones, or β-tetralone.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” would depend on its specific structure. In general, imidazo[1,2-a]pyridine compounds are known for their wide range of applications in medicinal chemistry.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridine compounds can vary depending on their specific structure and the biological target. Some imidazo[1,2-a]pyridine compounds have shown significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Safety and Hazards

The safety and hazards associated with “3-[(pentachlorophenyl)thio]-2-phenylimidazo[1,2-a]pyridine” would depend on its specific structure and properties. It’s always important to refer to the Safety Data Sheet (SDS) for specific compounds.

Future Directions

The future directions for research on “3-[(pentachlorophenyl)thio]-2-phenylimidazo[1,2-a]pyridine” would likely involve further exploration of its potential applications in medicinal chemistry, particularly given the known bioactivity of some imidazo[1,2-a]pyridine compounds.